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Compound of Interest

Compound Name: 2-Methylcinnamic Acid

Cat. No.: B7812363

Get Quote

Executive Summary & Chemical Identity

2-Methylcinnamic Acid (2-MCA; o-Methylcinnamic acid) is a phenylpropanoid derivative
distinct from the more common plant-derived methoxy-analogs (e.g., 2-methoxycinnamic acid).
While often utilized as a synthetic intermediate in medicinal chemistry, its definitive natural
occurrence is phylogenetically restricted primarily to specific lineages of Actinobacteria
(Streptomyces spp.), where it serves as a specialized nonribosomal peptide moiety.

Chemical Profile
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Property Data

IUPAC Name (2E)-3-(2-Methylphenyl)prop-2-enoic acid
CAS Number 2373-76-4

Molecular Formula C10H1002

Molecular Weight 162.19 g/mol

Ortho-methyl group (toluene derivative), distinct
Key Structural Feature ) o
from ortho-methoxy (anisole derivative).

Solubilit Soluble in DMSO, Methanol, Ethyl Acetate; Low
olubili
Y solubility in water.

Natural Occurrence: The "Plant vs. Microbe"
Divergence

A critical distinction in the literature is the source of 2-MCA. While cinnamic acid and its
hydroxy/methoxy derivatives are ubiquitous plant metabolites (via the Phenylalanine Ammonia-
Lyase pathway), the methyl (alkyl) substituted variant, 2-MCA, is a hallmark of bacterial
secondary metabolism.

A. The Definitive Source: Streptomyces Peptides

The primary natural reservoir of 2-MCA is the Cinnamoyl-Containing Nonribosomal Peptides
(CCNPs) produced by Streptomyces and Kitasatospora species. In these systems, 2-MCA is
not a free intermediate but a "warhead" or stabilizing moiety attached to cyclic peptides.

» Cinnapeptin: Isolated from Streptomyces ghanaensis, this depsipeptide contains a 2-MCA
moiety essential for its antimicrobial activity.[1]

e Atratumycin: A bioactive peptide from Streptomyces atratus SCSIO ZH16, featuring a 2-MCA
residue.

o Gwanacinnamycin: Produced by Kitasatospora sp., belonging to the "M-type" CCNPs
(Methyl-group bearing).
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B. The Plant Ambiguity

Literature occasionally references 2-MCA in plant contexts (e.g., Cinnamomum oils or Brassica

extracts). However, rigorous chemotaxonomic review suggests:

Misidentification: Often confused with 2-methoxycinnamic acid due to mass spectral
similarities.

Synthetic Reference: Frequently cited as a synthetic standard or analog in plant allelopathy
studies (e.g., T3SS inhibition assays) rather than a natural isolate.

Trace Metabolite: If present, it is a trace degradation product, unlike the enzymatically
programmed production in bacteria.

Biosynthetic Pathway: Type Il PKS Assembly

Unlike plant cinnamic acids synthesized from phenylalanine, bacterial 2-MCA is constructed via
a Type Il Polyketide Synthase (PKS) pathway.[2] This is a rare example of convergent evolution

where bacteria and plants produce structurally similar "cinnamoyl" scaffolds via completely

different enzymatic machineries.

Mechanistic Workflow

Initiation: The pathway does not start with phenylalanine deamination. Instead, it utilizes a
specific starter unit (likely a benzoyl-CoA analog or derived from succinyl-CoA/acetate
assembly).

Elongation: A minimal PKS complex (Ketosynthase KS/CLF) assembles the polyketide chain.

Cyclization & Aromatization: Specific aromatases/cyclases engineer the benzene ring with
the ortho-methyl group intact.

Isomerization: A dedicated Cinnamoyl Isomerase (ISO) ensures the trans-(E) configuration, a
step critical for the bioactivity of the final peptide.
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Figure 1: Bacterial biosynthesis of 2-MCA via Type Il PKS, distinct from the plant PAL pathway.

Pharmacological Potential & Drug Development

2-MCA and its derivatives have transitioned from chemical curiosities to active scaffolds in drug
discovery, particularly for neuroprotection and anti-virulence therapies.

A. Neuroprotection (Parkinson’s Disease)

Synthetic amides of 2-MCA, specifically (E)-N-(2-methylcinnamoyl)-amantadine, have shown
significant efficacy in MPTP-induced Parkinson’s models.

¢ Mechanism: The 2-methyl group provides steric bulk that enhances metabolic stability and
lipophilicity compared to unsubstituted cinnamic acid, improving blood-brain barrier (BBB)
penetration.

» Outcome: Reduction of oxidative stress and restoration of dopaminergic neuron function.

B. Bacterial Virulence Inhibition (T3SS)

2-MCA is a potent inhibitor of the Type Ill Secretion System (T3SS) in Gram-negative
pathogens (Erwinia amylovora, Dickeya dadantii).

e Mechanism: It represses the expression of hrp genes (hypersensitive response and
pathogenicity) without killing the bacteria.
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o Advantage: Unlike traditional antibiotics, this "disarming" strategy exerts low selective
pressure, reducing the likelihood of resistance development.

C. Anticancer Activity

As a moiety in Atratumycin, the 2-MCA residue contributes to the molecule's cytotoxic profile
against mycobacteria and cancer cell lines. The ortho-methyl substitution is critical for the
molecule's binding affinity to its target (e.g., proteasomes or specific synthases).

Experimental Protocol: Isolation from Streptomyces

To study naturally occurring 2-MCA, researchers must isolate the parent peptide from bacterial
fermentation.

Reagents & Equipment[3][4][5]

» Strain:Streptomyces ghanaensis (ATCC 14672) or Streptomyces sp. isolate.
e Media: ISP2 or R2YE liquid medium.

o Extraction: Amberlite XAD-16 resin, Ethyl Acetate, Methanol.

e Analysis: HPLC-UV-MS (C18 column).

Step-by-Step Workflow

o Fermentation: Inoculate spores into 1L of ISP2 medium. Incubate at 30°C, 200 rpm for 7
days.

e Resin Adsorption: Add 20g/L Amberlite XAD-16 resin to the broth 24 hours prior to harvest to
capture secreted hydrophobic peptides.

e Harvest & Elution:
o Filter resin/cell mass from broth.
o Wash resin with water to remove salts.

o Elute adsorbed compounds with 100% Methanol (3x volume).
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o Concentration: Evaporate methanol under reduced pressure (Rotavap, 40°C) to yield crude
extract.

e Purification (HPLC):
o Stationary Phase: Semi-prep C18 column (e.g., Phenomenex Luna, 5um).

o Mobile Phase: Gradient 10% -> 100% Acetonitrile in Water (+0.1% Formic Acid) over 30
mins.

o Detection: Monitor UV at 280 nm (characteristic absorption of the cinnamoyl
chromophore).[3]

« ldentification: Collect peak corresponding to the peptide. Hydrolyze (6N HCI, 110°C, 24h) to
release free 2-MCA for GC-MS confirmation (m/z 162 parent ion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7812363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

